Cas no 209982-92-3 (Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate)

Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate structure
209982-92-3 structure
Product Name:Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate
CAS No:209982-92-3
MF:C9H8F2O3
MW:202.154829978943
MDL:MFCD20270540
CID:2949983
PubChem ID:23552801
Update Time:2025-04-21

Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3,5-difluoro-α-hydroxy-, methyl ester, (αS)-
    • methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate
    • Benzeneacetic acid, 3,5-difluoro-a-hydroxy-, methyl ester
    • (S)-methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate
    • methyl 3,5-difluoromandelate
    • UZOWGTYLHKCRKG-UHFFFAOYSA-N
    • methyl 3,5-difluorophenylhydroxyacetate
    • Benzeneacetic acid,3,5-difluoro-a-hydroxy-,methyl ester
    • Benzeneacetic acid, 3,5-difluoro-alpha-hydroxy-, methyl ester
    • A-hydroxy-, methyl ester, (
    • C12566
    • methyl (2S)-2-(3,5-difluorophenyl)-2-hydroxyacetate
    • Methyl 2-(3,5-difluoro-2-hydroxyphenyl)acetate
    • (S)-methyl2-(3,5-difluorophenyl)-2-hydroxyacetate
    • CS-14601
    • AS)-
    • Benzeneacetic acid, 3,5-difluoro-
    • AKOS037650298
    • SCHEMBL4413136
    • CS-B0809
    • 209982-92-3
    • Benzeneacetic acid, 3,5-difluoro--hydroxy-, methyl ester, (S)-
    • JIA98292
    • Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate
    • MDL: MFCD20270540
    • Inchi: 1S/C9H8F2O3/c1-14-9(13)8(12)5-2-6(10)4-7(11)3-5/h2-4,8,12H,1H3/t8-/m0/s1
    • InChI Key: UZOWGTYLHKCRKG-QMMMGPOBSA-N
    • SMILES: FC1C=C(C=C(C=1)[C@@H](C(=O)OC)O)F

Computed Properties

  • Exact Mass: 202.04415044g/mol
  • Monoisotopic Mass: 202.04415044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 1.4

Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate Pricemore >>

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